Cas no 284487-61-2 (Picolinic acid-d)

Picolinic acid-d (deuterated picolinic acid) is a stable isotopically labeled compound, where hydrogen atoms are replaced with deuterium. This modification enhances its utility in mass spectrometry and NMR spectroscopy, providing distinct spectral signatures for precise detection and quantification. Its primary application lies in metabolic studies, drug development, and analytical research, where it serves as an internal standard to improve accuracy and reproducibility. The deuterium labeling minimizes interference from endogenous compounds, ensuring reliable data in complex biological matrices. Picolinic acid-d retains the chemical properties of its non-deuterated counterpart, making it a valuable tool for tracing pathways and mechanisms in isotopic labeling experiments.
Picolinic acid-d structure
Picolinic acid-d structure
Product Name:Picolinic acid-d
CAS No:284487-61-2
MF:C6H5NO2
MW:127.134048223495
MDL:MFCD00145121
CID:915087
PubChem ID:71308975
Update Time:2025-06-11

Picolinic acid-d Chemical and Physical Properties

Names and Identifiers

    • picolinic-d4 acid
    • Picolinic acid-d
    • d4-picolinic acid
    • DTXSID00745727
    • 3,4,5,6-tetradeuteriopyridine-2-carboxylic acid
    • MS-22766
    • 2-Picolinic-d4 acid, 98 atom % D
    • Ppicolinic-3,4,5,6-d4 acid
    • 2-Pyridine-3,4,5,6-d4-carboxylic acid (9CI)
    • 284487-61-2
    • HY-W259489S
    • (~2~H_4_)Pyridine-2-carboxylic acid
    • SCHEMBL14867823
    • 2-Picolinic-d4 acid
    • D98507
    • CS-0432930
    • DA-66843
    • MDL: MFCD00145121
    • Inchi: 1S/C6H5NO2/c8-6(9)5-3-1-2-4-7-5/h1-4H,(H,8,9)/i1D,2D,3D,4D
    • InChI Key: SIOXPEMLGUPBBT-RHQRLBAQSA-N
    • SMILES: OC(C1C([2H])=C([2H])C([2H])=C([2H])N=1)=O

Computed Properties

  • Exact Mass: 127.057135386g/mol
  • Monoisotopic Mass: 127.057135386g/mol
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 50.2Ų

Picolinic acid-d Security Information

  • Hazard Category Code: 22-36
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xn

Picolinic acid-d Pricemore >>

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Additional information on Picolinic acid-d

Research Brief on Picolinic acid-d (284487-61-2): Recent Advances and Applications in Chemical Biology and Medicine

Picolinic acid-d, a deuterated derivative of picolinic acid (CAS: 284487-61-2), has garnered significant attention in recent years due to its unique properties and potential applications in chemical biology and pharmaceutical research. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, analytical applications, and therapeutic potential. The deuterium labeling in Picolinic acid-d enhances its utility in mass spectrometry-based metabolomics and pharmacokinetic studies, providing improved detection sensitivity and metabolic stability compared to its non-deuterated counterpart.

Recent studies have highlighted the role of Picolinic acid-d as a critical analytical standard in tracing metabolic pathways involving metal ion chelation and neurotransmitter modulation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in quantifying endogenous picolinic acid levels in neurodegenerative disease models, offering new insights into the kynurenine pathway's dysregulation. The deuterium atoms at specific positions (typically the 3,5 positions of the pyridine ring) minimize interference from endogenous compounds, enabling precise measurements in complex biological matrices.

In synthetic chemistry, novel routes for the preparation of 284487-61-2 have been developed to improve yield and isotopic purity. A breakthrough published in Organic Process Research & Development (2024) described a catalytic deuteration method using Pd/C in D2O under mild conditions, achieving >98% deuterium incorporation with excellent regioselectivity. This advancement addresses previous challenges in producing gram-scale quantities required for preclinical studies, particularly in the development of deuterated drug candidates where Picolinic acid-d serves as a key building block.

The compound's pharmacological potential has been explored in several therapeutic areas. Notably, research in ACS Chemical Neuroscience (2023) revealed that Picolinic acid-d derivatives exhibit enhanced blood-brain barrier penetration compared to their non-deuterated forms, making them promising candidates for treating neurological disorders. The deuterium kinetic isotope effect appears to prolong the biological half-life of these compounds while maintaining their metal-chelating properties, which are crucial for modulating oxidative stress in neurodegenerative conditions.

From a safety and regulatory perspective, recent toxicological assessments (Regulatory Toxicology and Pharmacology, 2024) have confirmed the favorable profile of 284487-61-2, with no significant isotope effects observed in acute or subchronic toxicity studies. This finding supports its increasing use in human clinical trials as both a diagnostic tool and potential therapeutic agent. Current Good Manufacturing Practice (cGMP) production methods are being optimized to meet the growing demand for this specialty chemical in pharmaceutical development.

Looking forward, the unique properties of Picolinic acid-d position it as a versatile tool in chemical biology and precision medicine. Ongoing research is exploring its applications in isotopic labeling of larger biomolecules, development of deuterated antimicrobial agents, and as a tracer in microbiome studies. The compound's dual role as both a research tool and therapeutic candidate underscores its importance in advancing our understanding of metabolic disorders and developing targeted treatments.

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